Potassium bicarbonate

Specification

• Description: Potassium hydrogencarbonate is a potassium salt that is the monopotassium salt of carbonic acid. It has fungicidal properties and is used in organic farming for the control of powdery mildew and apple scab. It has a role as a food acidity regulator, a raising agent, a buffer and an antifungal agrochemical. It is a potassium salt and an organic salt. It contains a hydrogencarbonate.; Potassium bicarbonate is a white, crystalline, slightly alkaline and salty substance. It is produced by the passage of carbon dioxide through an aqueous potassium carbonate solution. It is used in medicine as an antacid. It is registered in the FDA under the section of suitable, safe and effective ingredients for OTC antacids. This FDA denomination classifies potassium bicarbonate as a GRAS ingredient.; See also: Bicarbonate Ion (has active moiety); Potassium Cation (has active moiety) ... View More ...
• CAS No.: 298-14-6
• Molecular Formula: KHCO3; CHKO3
• Molecular Weight: 100.115 g/mol
• IUPAC Name: potassium;hydrogen carbonate
• Standard InChI: InChI=1S/CH2O3.K/c2-1(3)4;/h(H2,2,3,4);/q;+1/p-1
• Standard InChI Key: TYJJADVDDVDEDZ-UHFFFAOYSA-M
• Isomeric SMILES: C(=O)(O)[O-].[K+]
• SMILES: C(=O)(O)[O-].[K+]
• Canonical SMILES: C(=O)(O)[O-].[K+]
• Melting Point: Decomposes before melting